Cas no 1935350-59-6 (8-Iodoquinazolin-2-amine)

• Product Name: 8-Iodoquinazolin-2-amine
• CAS No: 1935350-59-6
• MF: C₈H₆IN₃
• MW: 271.057813167572
• CID: 5702877
• PubChem ID: 92134289
• Update Time: 2023-10-14

8-Iodoquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Quinazolinamine, 8-iodo-
• 8-Iodoquinazolin-2-amine
• 1935350-59-6

• Inchi： 1S/C8H6IN3/c9-6-3-1-2-5-4-11-8(10)12-7(5)6/h1-4H,(H2,10,11,12)
• InChI Key： OYMPAKCKNIHQEU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2=CN=C(N)N=C21

Computed Properties

• Exact Mass: 270.96064g/mol
• Monoisotopic Mass: 270.96064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 2.017±0.06 g/cm3(Predicted)
• Boiling Point: 446.5±37.0 °C(Predicted)
• pka: 3.55±0.10(Predicted)